Cas no 765-17-3 (Bombykol)

• Product Name: Bombykol
• CAS No: 765-17-3
• MF: C₁₆H₃₀O
• MW: 238.408805370331
• CID: 564002
• PubChem ID: 445128
• Update Time: 2025-04-23

Bombykol Chemical and Physical Properties

Names and Identifiers

• 10,12-Hexadecadien-1-ol,(10E,12Z)-
• (10E,12E)-hexadeca-10,12-dien-1-ol
• (E,Z)-10,12-Hexadecadienyl acetate
• bombykol
• BOMBYCOL
• 765-17-3
• Isobombycol
• 10,12-HEXADECADIEN-1-OL, (E,Z)-
• CHEBI:41200
• 10,12-Hexadecadien-1-ol, (Z,E)-
• (10E,12Z)-hexadecandien-1-ol
• Isobombykol
• 4-01-00-02295 (Beilstein Handbook Reference)
• C16873
• 10,12-Hexadecadien-1-ol, (10E,12Z)-
• (10E,12Z)-hexadeca-10,12-dien-1-ol
• 10E,12Z-hexadecadien-1-ol
• LMFA05000007
• (E,Z)-10,12-hexadecadien-1-ol
• (10E,12Z)-10,12-hexadecadien-1-ol
• Q425845
• DB02982
• CIVIWCVVOFNUST-SCFJQAPRSA-N
• 1002-94-4
• SCHEMBL459625
• HEXADECA-10-TRANS,12-CIS-DIEN-1-OL
• (Z,E)-10,12-Hexadecadien-1-ol
• HEXADECA-10,12-DIEN-1-OL
• AKOS040758336
• DTXSID00894769
• HY-N7145
• LZT8R8TVZ7
• UNII-LZT8R8TVZ7
• MS-23393
• BRN 1709333
• CS-0102529
• hexadeca-10E,12Z-dien-1-ol
• 10,12-HEXADECADIEN-1-OL, TRANS-10,CIS-12-
• Bombykol

• Inchi： 1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h4-7,17H,2-3,8-16H2,1H3/b5-4-,7-6+
• InChI Key： CIVIWCVVOFNUST-SCFJQAPRSA-N
• SMILES： OCCCCCCCCC/C=C/C=C\CCC

Computed Properties

• Exact Mass: 238.23
• Monoisotopic Mass: 238.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 5.9

Experimental Properties

• Color/Form: No data available
• Density: 0.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 298.3±8.0 °C at 760 mmHg
• Flash Point: 133.5±8.3 °C
• Refractive Index: 1.473
• LogP: 5.01200
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Bombykol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on Bombykol

765-17-3: 10,12-Hexadecadien-1-ol,(10E,12Z)-

765-17-3, also known as 10,12-Hexadecadien-1-ol,(10E,12Z)-, is a highly specialized compound with significant applications in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a hexadecadienol backbone with two double bonds at positions 10 and 12, and a hydroxyl group at position 1. The (E,Z)-stereochemistry of the double bonds contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of 765-17-3 in the field of biotechnology, particularly in the synthesis of advanced biomaterials. Researchers have demonstrated that this compound can serve as a precursor for the development of biosensors and drug delivery systems due to its ability to form stable self-assembled monolayers on various surfaces. The self-assembling properties of 765-17-3 are attributed to its hydrophobic tail and hydrophilic headgroup, making it an ideal candidate for applications in nanotechnology.

In addition to its role in material science, 765-17-3 has shown promise in the pharmaceutical industry. Studies have indicated that this compound exhibits antimicrobial activity, particularly against gram-positive bacteria. The antimicrobial properties of 765-17-3 are thought to arise from its ability to disrupt bacterial cell membranes, making it a potential candidate for the development of novel antibiotics. Furthermore, recent research has explored the use of this compound in the synthesis of anti-inflammatory agents, highlighting its potential in therapeutic applications.

The synthesis of 765-17-3 involves a multi-step process that typically begins with the oxidation of a suitable precursor followed by selective hydrogenation to achieve the desired stereochemistry. The precise control of reaction conditions is crucial to ensure the formation of the (E,Z)-isomer, which is critical for maintaining the compound's unique properties. Advances in catalytic techniques have enabled researchers to optimize the synthesis process, making it more efficient and scalable for industrial production.

From an environmental perspective, 765-17-3 has been studied for its biodegradability and eco-friendly properties. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, making it a more sustainable alternative to traditional chemicals used in similar applications. Its eco-friendly nature aligns with current global trends toward green chemistry and sustainable manufacturing practices.

In conclusion, 765-17-3 (10,12-Hexadecadien-1-ol,(E,Z)-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool in fields such as biotechnology, nanotechnology, pharmaceuticals, and environmental science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in driving innovation and advancing technological developments.